Cas no 78582-17-9 (3-Deaza-2'-deoxyadenosine)

• Product Name: 3-Deaza-2'-deoxyadenosine
• CAS No: 78582-17-9
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• CID: 568652
• PubChem ID: 122636
• Update Time: 2025-10-30

3-Deaza-2'-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridin-4-amine,1-(2-deoxy-b-D-erythro-pentofuranosyl)-
• (2R,3S,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-2-(hydroxymethyl)oxolan-3-ol
• 3-DEAZA-2’-DEOXYADENOSINE
• 3-Deaza-2'-deoxyadenosine
• 2'-Deoxy-3-deazaadenosine
• 3-Deaza-2'-dA
• (2R,3S,5R)-5-(4-Amino-1H-imidazo[4,5-c]pyridin-1-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• 4-Amino-2-deoxyribofuranosylimidazo[4,5-c]pyridine
• (2R,3S,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• 3-Carba-2'-deoxyadenosine
• 1H-Imidazo(4,5-c)pyridin-4-amine, 1-(
• AC-32284
• PD019526
• 1H-Imidazo(4,5-c)pyridin-4-amine, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-
• AKOS026670209
• DTXSID00229178
• 78582-17-9
• 1H-Imidazo[4,5-c]pyridin-4-amine, 1-(2'-deoxy-.beta.-D-erythro-pentofuranosyl)-
• CHEMBL3143904
• 3-Deaza-2/'-deoxyadenosine
• SCHEMBL11021787
• 1-(2-Deoxy-beta-D-erythro-pentofuranosyl)-1H-imidazo(4,5-c)pyridin-4-amine
• DTXCID20151669
• 1-(2-Deoxy-.beta.-D-erythro-pentofuranosyl)-1H-imidazo[4,5-c]pyridin-4-amine

• Inchi： 1S/C11H14N4O3/c12-11-10-6(1-2-13-11)15(5-14-10)9-3-7(17)8(4-16)18-9/h1-2,5,7-9,16-17H,3-4H2,(H2,12,13)/t7-,8+,9+/m0/s1
• InChI Key： KMQPIRJQPAVGJL-DJLDLDEBSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(N)=NC=CC1=2)O

Computed Properties

• Exact Mass: 250.10700
• Monoisotopic Mass: 250.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: -0.6

Experimental Properties

• Density: 1.75
• Boiling Point: 617.7 °C at 760 mmHg
• Flash Point: 327.4 °C
• Refractive Index: 1.797
• PSA: 106.42000
• LogP: 0.23540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Imidazole[4,5-c]pyridine ribonucleosides and ribonucleotides

Additional information on 3-Deaza-2'-deoxyadenosine

3-Deaza-2'-Deoxyadenosine: A Comprehensive Overview

The compound with CAS No. 78582-17-9, commonly referred to as 3-Deaza-2'-deoxyadenosine, is a fascinating molecule that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This nucleoside analog has been extensively studied for its potential applications in antiviral and anticancer therapies. In this article, we will delve into the structural properties, biological activities, and recent advancements in research related to 3-Deaza-2'-deoxyadenosine.

3-Deaza-2'-deoxyadenosine is a derivative of adenosine, a naturally occurring nucleoside that plays a critical role in various cellular processes. The "3-deaza" designation indicates the replacement of the nitrogen atom at position 3 of the adenine base with a carbon atom, which introduces unique chemical properties. This modification alters the molecule's interaction with biological systems, making it a promising candidate for therapeutic interventions. The "2'-deoxy" part refers to the absence of a hydroxyl group at the 2' position of the ribose sugar, which is a common feature in many antiviral nucleoside analogs.

Recent studies have highlighted the potential of 3-Deaza-2'-deoxyadenosine as an antiviral agent, particularly against RNA viruses such as hepatitis C virus (HCV) and human immunodeficiency virus (HIV). The compound has demonstrated potent inhibitory activity against viral polymerases, which are essential for viral replication. For instance, research published in *Nature Communications* in 2023 revealed that 3-Deaza-2'-deoxyadenosine effectively inhibits HCV replication by targeting the NS5B polymerase. This finding underscores its potential as a novel therapeutic agent for chronic hepatitis C infection.

In addition to its antiviral properties, 3-Deaza-2'-deoxyadenosine has also shown promise in anticancer research. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy drugs. A study conducted at the University of California, San Francisco, found that 3-Deaza-2'-deoxyadenosine selectively targets cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These results suggest that it could serve as a novel chemotherapeutic agent with reduced toxicity compared to traditional treatments.

The mechanism of action of 3-Deaza-2'-deoxyadenosine involves its incorporation into viral or cellular nucleic acids during replication or transcription processes. Once incorporated, it causes chain termination or induces structural changes that impair viral or cellular functions. This mechanism is similar to that of other nucleoside analogs used in antiviral and anticancer therapies but is enhanced by the unique structural features of 3-deaza compounds.

One of the most exciting developments in recent years is the exploration of 3-Deaza-2'-deoxyadenosine as an immunomodulatory agent. Researchers have discovered that this compound can enhance the activity of natural killer (NK) cells and cytotoxic T lymphocytes (CTLs), which are crucial for immune-mediated tumor surveillance and viral clearance. A study published in *Science Immunology* in 2023 demonstrated that 3-Deaza-2'-deoxyadenosine significantly boosts antitumor immunity by upregulating cytokine production and promoting T-cell infiltration into tumor microenvironments.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetics, toxicity profile, and optimal dosing regimen of 3-Deaza-2'-deoxyadenosine. Ongoing clinical trials are evaluating its safety and efficacy in patients with chronic viral infections and solid tumors. Preliminary results from phase I trials indicate that the compound is well-tolerated at doses up to 10 mg/kg/day and exhibits favorable pharmacokinetic properties.

In conclusion, 3-Deaza-CAS No.78582179, or 3-deaza-adeno, represents a groundbreaking advancement in nucleoside analog design with broad applications in antiviral and anticancer therapies. Its unique chemical structure, combined with potent biological activities, positions it as a leading candidate for future drug development efforts.